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Compound of Interest

Compound Name: TA 01

Cat. No.: B1574502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of TA-01, a potent kinase inhibitor used in laboratory research. The following procedures and

recommendations are designed to ensure the safe handling, use, and disposal of this

compound, fostering a secure research environment.

Compound Information and Hazard Assessment
TA-01 is a derivative of the p38 MAPK inhibitor SB 203580 and is also a potent inhibitor of

Casein Kinase 1 (CK1) and p38 MAPK. It is utilized in research, for example, to induce

cardiomyocyte differentiation.

Chemical and Physical Properties
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Property Value

CAS Number 1784751-18-3

Molecular Formula C₂₀H₁₂F₃N₃

Molecular Weight 351.3 g/mol

Appearance Solid

Solubility Soluble in DMSO

Storage Store at -20°C

Hazard Identification and Precautionary Measures

There are conflicting safety data sheets regarding the hazards of TA-01. While one supplier

indicates that the substance is not classified as hazardous, another identifies it as causing skin

and eye irritation, and may cause respiratory irritation. In the absence of a harmonized

classification, a conservative approach is mandatory. Therefore, TA-01 should be handled as a

hazardous substance.

GHS Hazard Statements (Precautionary)

Code Statement

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

GHS Precautionary Statements
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

Personal Protective Equipment (PPE)
Based on the potential hazards, the following PPE is mandatory when handling TA-01:

Protection Type Specification Rationale

Eye Protection
Safety glasses with side

shields or goggles.

Protects against splashes and

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).
Prevents skin contact.

Body Protection Laboratory coat.
Protects clothing and skin from

contamination.

Respiratory
Use in a well-ventilated area or

under a fume hood.

Minimizes inhalation of dust or

aerosols.
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Objective: To safely prepare a stock solution of TA-01 for use in cell culture or other

experiments.

Materials:

TA-01 solid compound

Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Calibrated pipettes and sterile, filtered tips

Vortex mixer

Personal Protective Equipment (PPE) as specified above

Procedure:

Preparation: Don the appropriate PPE (lab coat, gloves, and eye protection). Conduct all

work in a certified chemical fume hood or a well-ventilated area.

Weighing: Tare a clean, empty microcentrifuge tube on a calibrated analytical balance.

Carefully add the desired amount of TA-01 powder to the tube. Record the exact weight.

Solubilization: Using a calibrated pipette, add the calculated volume of DMSO to the

microcentrifuge tube to achieve the desired stock concentration.

Mixing: Cap the tube securely and vortex until the solid is completely dissolved. Visually

inspect the solution to ensure there are no undissolved particles.

Storage: Label the tube clearly with the compound name, concentration, solvent, and date of

preparation. Store the stock solution at -20°C or as recommended by the supplier.

Disposal Plan
Proper disposal of TA-01 and associated waste is critical to prevent environmental

contamination and ensure laboratory safety.
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Waste Segregation and Disposal Steps:

Solid Waste:

Contaminated PPE (gloves, etc.): Place in a designated hazardous waste bag.

Unused TA-01 Powder: Dispose of as hazardous chemical waste in a clearly labeled,

sealed container.

Liquid Waste:

Unused TA-01 Stock Solution: Collect in a designated hazardous liquid waste container.

The container must be compatible with the solvent (DMSO).

Contaminated Culture Media: Depending on institutional guidelines, media containing low

concentrations of TA-01 may need to be collected as hazardous liquid waste. Consult your

institution's Environmental Health and Safety (EHS) department.

Sharps:

Contaminated Pipette Tips and Needles: Dispose of in a designated sharps container for

hazardous waste.

Labeling and Storage of Waste:

All waste containers must be clearly labeled with "Hazardous Waste," the chemical name (TA-

01), and the associated hazards (e.g., "Irritant"). Store waste containers in a designated

satellite accumulation area until they are collected by EHS.

Signaling Pathway and Experimental Workflow
Diagrams
Wnt/β-catenin Signaling Pathway

TA-01 has been shown to inhibit Wnt/β-catenin signaling. The following diagram illustrates a

simplified overview of this pathway.
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Caption: Simplified Wnt/β-catenin signaling pathway and the inhibitory point of TA-01.
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Experimental Workflow for Handling TA-01

The following diagram outlines the key steps for the safe handling and use of TA-01 in a

laboratory setting.
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Caption: Step-by-step workflow for the safe handling of TA-01.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
TA-01]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574502#personal-protective-equipment-for-
handling-ta-01]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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